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Compound of Interest

Compound Name: Pyridine-4-sulfonic acid

Cat. No.: B1295824 Get Quote

Pyridine-4-sulfonic Acid: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular structure, physicochemical

properties, and synthesis of Pyridine-4-sulfonic acid. The information is tailored for

professionals in research and development, offering detailed experimental protocols and

structured data for practical application.

Core Physicochemical Properties
Pyridine-4-sulfonic acid is a heterocyclic organic compound that belongs to the family of

pyridines and sulfonic acids. It is a white to off-white solid at room temperature and is utilized

as a reagent in organic synthesis.[1]

Quantitative Data Summary
The key quantitative properties of Pyridine-4-sulfonic acid are summarized in the table below

for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₅H₅NO₃S [1][2][3][4][5][6]

Molecular Weight 159.16 g/mol [1][2][4][6]

CAS Number 5402-20-0 [1][2][3][4][6]

Melting Point 330°C (decomposes) [1]

Appearance White to off-white solid [1]

SMILES O=S(=O)(O)c1ccncc1 [1][3]

MDL Number MFCD00234082 [1][2][3][5]

Molecular Structure
The molecular structure of Pyridine-4-sulfonic acid consists of a pyridine ring substituted at

the 4-position with a sulfonic acid group.
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Caption: Molecular structure of Pyridine-4-sulfonic acid.

Experimental Protocols
Synthesis of Pyridine-4-sulfonic Acid
A common method for the preparation of Pyridine-4-sulfonic acid involves the reaction of N-

(4-pyridyl)pyridinium chloride hydrochloride with sodium sulfite, followed by acidification.[7]

Materials:

N-(4-pyridyl)pyridinium chloride hydrochloride

Sodium sulfite heptahydrate
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Deionized water

Charcoal

12N Hydrochloric acid

70% Aqueous ethanol

Procedure:

Reaction Setup: Dissolve 115 g (0.50 mole) of N-(4-pyridyl)pyridinium chloride hydrochloride

in 750 ml of water in a 2-liter round-bottomed flask.[7]

Sulfite Addition: Cautiously add 378 g (1.50 moles) of solid sodium sulfite heptahydrate to

the solution.[7]

Reflux: Once the initial evolution of sulfur dioxide has subsided, gently heat the solution

under reflux in a nitrogen atmosphere for 24 hours.[7]

Decolorization: After cooling slightly, add 20 g of charcoal to the mixture and heat under

reflux for an additional hour.[7]

Filtration and Acidification: Filter the hot solution to remove the charcoal. After the filtrate has

cooled, add 320 ml of 12N hydrochloric acid with mixing.[7]

Precipitation and Isolation: Cool the solution to room temperature to precipitate sodium

chloride. Filter the precipitate and evaporate the filtrate to dryness under reduced pressure

on a steam bath.[7]

Crystallization: Crystallize the residue from 600 ml of 70% aqueous ethanol to yield colorless

crystals of Pyridine-4-sulfonic acid.[7]

Drying: Dry the crystals to obtain the final product.

The following diagram illustrates the workflow for the synthesis of Pyridine-4-sulfonic acid.
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Caption: Workflow for the synthesis of Pyridine-4-sulfonic acid.
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Applications in Research and Development
Pyridine-4-sulfonic acid is primarily used as a versatile reagent in organic synthesis. It serves

as a precursor for the preparation of various derivatives, including 4-dimethylaminopyridine

(DMAP) and its analogues.[1] It has also been involved in the preparation of materials for

hydrogen sensor elements.[1] Its utility in drug development often lies in its role as a building

block for more complex molecules with potential therapeutic activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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